Cas no 2034157-11-2 (4-methylbenzene-1-sulfonic acid; 6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-imine)

• Product name: 4-methylbenzene-1-sulfonic acid; 6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-imine
• CAS No: 2034157-11-2
• MF: C₁₆H₁₇ClN₂O₃S₂
• MW: 384.900780439377
• CID: 4710588

4-methylbenzene-1-sulfonic acid; 6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-imine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-ethylbenzo[d]thiazol-2(3H)-imine 4-methylbenzenesulfonate
• 4-methylbenzene-1-sulfonic acid; 6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-imine

• Inchi： 1S/C9H9ClN2S.C7H8O3S/c1-2-12-7-4-3-6(10)5-8(7)13-9(12)11;1-6-2-4-7(5-3-6)11(8,9)10/h3-5,11H,2H2,1H3;2-5H,1H3,(H,8,9,10)
• InChI Key： DDFVROVHTHHGMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N)N2CC.S(C1C=CC(C)=CC=1)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 428
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates